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Compound of Interest

Compound Name: Methyl 3-hydroxymyristate

L Get Quote

Cat. No.: B142831

The primary measure of efficacy for Methyl 3-hydroxymyristate is its ability to induce quorum
sensing (QS)-dependent phenotypes in R. solanacearum, such as the production of
exopolysaccharide (EPS) and endoglucanase. The following table summarizes the quantitative
data on the minimum effective concentrations (MEC) required to induce EPS production.

Minimum Effective
Concentration (MEC) for
EPS Production
(nmolldisc)

Compound Relative Efficacy

(R)-Methyl 3-hydroxymyristate 0.04 Most Active

(S)-Methyl 3-hydroxymyristate 0.4 10x less active

(R)-Methyl 3-hydroxypalmitate 0.08 2x less active

Methyl myristate (No 3-hydroxy

group) >100 >2500x less active
Methyl 3-oxomyristate 6 150x less active
3-Hydroxymyristic acid >500 No activity

Ethyl 3-hydroxymyristate >500 No activity

Data sourced from Kai et al., 2015.[2]

© 2025 BenchChem. All rights reserved. 1/5

Tech Support


https://www.benchchem.com/product/b142831?utm_src=pdf-interest
https://www.benchchem.com/product/b142831?utm_src=pdf-body
https://www.researchgate.net/publication/281679546_Methyl_3-Hydroxymyristate_a_Diffusible_Signal_Mediating_phc_Quorum_Sensing_in_Ralstonia_solanacearum
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142831?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Structure-Activity Relationship

The data clearly indicates a high degree of specificity for the (R)-enantiomer of Methyl 3-
hydroxymyristate in the phc quorum-sensing system of R. solanacearum.

o Stereochemistry is Critical: The (R)-enantiomer is ten times more active than its (S)-
counterpart, demonstrating the stereospecificity of the receptor system.[2]

e The 3-hydroxy Group is Essential: Removal of the 3-hydroxy group, as in methyl myristate,
or its oxidation to a 3-oxo group, drastically reduces the molecule's efficacy.[2]

e The Methyl Ester is Necessary: Modification of the methyl ester to a free acid or an ethyl
ester results in a complete loss of activity, indicating its crucial role in binding to the receptor
or in transport.[2]

Quorum Sensing Signaling Pathway in Ralstonia
solanacearum

(R)-Methyl 3-hydroxymyristate ((R)-3-OH MAME) is synthesized by the methyltransferase
PhcB. As the bacterial population density increases, so does the concentration of (R)-3-OH
MAME. This signal is then sensed by the histidine kinase PhcS, which initiates a
phosphorylation cascade involving PhcQ and PhcR. This ultimately leads to the activation of
the transcriptional regulator PhcA, which controls the expression of genes responsible for
virulence factors, including EPS and endoglucanase.
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Signal Sensing & Transduction
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Prepare AphcB mutant
culture and spread on agar

:

Place sterile paper disc
on the agar surface

:

Apply test compound
to the paper disc

:

Incubate the plate

:

Observe for mucoid zone
(EPS production)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Efficacy Comparison of Methyl 3-hydroxymyristate
Stereoisomers and Analogs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142831#comparing-the-efficacy-of-synthetic-vs-
natural-methyl-3-hydroxymyristate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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